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Compound of Interest

Compound Name: BPH-675

cat. No.: B1667484

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPH-675 is a potent and selective inhibitor of geranylgeranyl diphosphate synthase (GGPPS),
a key enzyme in the mevalonate pathway.[1] This pathway is responsible for the synthesis of
isoprenoids, which are essential for various cellular processes, including protein prenylation. By
inhibiting GGPPS, BPH-675 disrupts the post-translational modification of small GTPases like
Rho, Rac, and Rap, thereby affecting cell signaling, proliferation, and survival. Its selectivity for
GGPPS over farnesyl diphosphate synthase (FPPS) makes it a valuable tool for studying the
specific roles of geranylgeranylation in cellular functions and a potential candidate for
therapeutic development.

Chemical Structure and Properties

BPH-675 is a synthetic bisphosphonate compound with the chemical formula C24H23NOoP2S.
[2]

Table 1: Chemical and Physical Properties of BPH-675
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Property Value Reference
[1-hydroxy-2-[3-[3-(naphthalen-
2-
IUPAC Name ylsulfonylamino)phenyllphenyl]  [2]
-1-phosphonoethyl]phosphonic
acid
Molecular Formula C24H23NO9P2S [2]
Molecular Weight 563.45 g/mol [2]
CAS Number 946417-21-6 [2]
Physical State Solid (presumed) N/A
Not explicitly stated in
Solubility reviewed literature. Likely N/A
soluble in aqueous buffers.
] ] Not available in reviewed
Melting Point ] N/A
literature.
- , Not available in reviewed
Boiling Point ] N/A
literature.
Not available in reviewed
pKa _ N/A
literature.
Not available in reviewed
logP N/A

literature.

Mechanism of Action: GGPPS Inhibition

BPH-675 exerts its biological effects through the specific inhibition of geranylgeranyl
diphosphate synthase (GGPPS). GGPPS catalyzes the synthesis of geranylgeranyl
pyrophosphate (GGPP), a C20 isoprenoid, from farnesyl pyrophosphate (FPP) and isopentenyl
pyrophosphate (IPP). GGPP is a crucial substrate for protein geranylgeranylation, a post-
translational modification that anchors proteins to cellular membranes, enabling their
participation in signaling cascades.
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BPH-675 acts as a competitive inhibitor of GGPPS, binding to the enzyme's active site and
preventing the binding of its natural substrates. This leads to a depletion of the cellular pool of
GGPP, which in turn inhibits the geranylgeranylation of key signaling proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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